Cas no 54061-45-9 (Lithium, (1-methyl-2,4-cyclopentadien-1-yl)-)

• Product Name: Lithium, (1-methyl-2,4-cyclopentadien-1-yl)-
• CAS No: 54061-45-9
• MF: C₆H₇Li
• MW: 86.0607817173004
• CID: 355638
• PubChem ID: 12713394
• Update Time: 2025-04-19

Lithium, (1-methyl-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Lithium, (1-methyl-2,4-cyclopentadien-1-yl)-
• lithium,5-methylcyclopenta-1,3-diene
• lithium;5-methylcyclopenta-1,3-diene
• 54061-45-9
• lithium methylcyclopentadienide
• Lithium 1-methylcyclopenta-2,4-dien-1-ide
• DTXSID80507724
• Methylcyclopentadienyllithium

• Inchi： 1S/C6H7.Li/c1-6-4-2-3-5-6;/h2-5H,1H3;/q-1;+1
• InChI Key： KPCHKRNAYPIRSD-UHFFFAOYSA-N
• SMILES： [C-]1(C)C=CC=C1.[Li+]

Computed Properties

• Exact Mass: 85.06993
• Monoisotopic Mass: 86.07077866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0